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Compound of Interest

Compound Name: MC 1046

Cat. No.: B10800415 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical and laboratory materials is a critical component of operational safety and regulatory

compliance. This guide provides essential, step-by-step procedures for the safe handling and

disposal of compressed gas cylinders, specifically addressing the substance identified by the

UN number 1046, which corresponds to compressed Helium.

Initial searches for "MC 1046" did not yield a specific chemical compound. However, the UN

number "UN1046" is the designated identifier for Helium, a common non-flammable, non-toxic

compressed gas. The following information is based on the safety data sheets (SDS) and

transportation guidelines for UN1046 (Helium).

Essential Safety and Logistical Information
The primary and most crucial step in the disposal of compressed gas cylinders is to return them

to the supplier.[1][2][3] Do not attempt to dispose of residual or unused quantities yourself.[1]

Cylinders are designed to be refilled and reused, and suppliers have the appropriate

procedures and equipment for their safe handling.

Key Steps for Preparing Cylinders for Return:

Ensure the cylinder is empty or no longer in use.

Close the cylinder valve tightly.
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Replace the valve outlet cap or plug, if provided.

Ensure the valve protection cap is securely in place.[2]

Label the cylinder clearly.

Store the cylinder in a secure, upright position in a well-ventilated area, away from heat and

direct sunlight, until it can be returned.[2][4]

Quantitative Data Summary
The following table summarizes key quantitative data for Helium (UN1046), which is essential

for its safe handling and storage prior to disposal.

Property Value

UN Number 1046[1][2][3][4][5][6]

Hazard Class 2.2 (Non-flammable, non-toxic gas)[2][3][4][6]

Boiling Point -268.9 °C / -452.1 °F[3][4]

Storage Temperature Keep below 52°C / 125°F[2][4]

Molecular Weight 4.0026 g/mol [3][4]

Experimental Protocols
No experimental protocols for a substance specifically designated as "MC 1046" were found in

the search results. The procedures outlined here are based on established safety guidelines for

the handling of compressed gases, specifically Helium (UN1046).

Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of a compressed

gas cylinder like UN1046.
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Start: Cylinder Disposal Required

Is the cylinder completely empty?

Cylinder contains residual gas

No

Cylinder is empty

Yes

Securely close the cylinder valve

Replace valve outlet and protection caps

Contact the gas supplier for return instructions

Arrange for cylinder pickup or delivery

End: Cylinder properly returned to supplier

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of compressed gas cylinders.
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Disclaimer: This information is intended as a guide and is based on publicly available safety

data sheets for UN1046 (Helium). Always consult the specific safety data sheet provided by

your supplier for the exact materials you are using and follow all applicable local, state, and

federal regulations for waste disposal.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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